7-Hydroxy-5-oxo-4,5-dihydropyrazolo[1,5-a]pyrimidine-3-carbonitrile

• IUPAC Name: 7-hydroxy-5-oxo-4H-pyrazolo[1,5-a]pyrimidine-3-carbonitrile
• InChI: InChI=1S/C7H4N4O2/c8-2-4-3-9-11-6(13)1-5(12)10-7(4)11/h1,3,13H,(H,10,12)
• InChI Key: IPVQNDKDCFOITG-UHFFFAOYSA-N
• Canonical SMILES: C1=C(N2C(=C(C=N2)C#N)NC1=O)O
• Molecular Formula: C7H4N4O2
• DSSTOX Substance ID: DTXSID60856000
• Molecular Weight: 176.13 g/mol
• CAS RN: 1310250-12-4

Description

“7-Hydroxy-5-oxo-4,5-dihydropyrazolo[1,5-a]pyrimidine-3-carbonitrile” is a chemical compound with the molecular formula C7H4N4O2. It is a derivative of pyrazolo[1,5-a]pyrimidine, a class of compounds that have attracted significant attention in medicinal chemistry due to their diverse biological activities.

Synthesis Analysis

The synthesis of pyrazolo[1,5-a]pyrimidines has been widely studied. A common method involves the Biginelli-type reaction of 5-amino-3-arylpyrazole-4-carbonitriles with aldehydes and 1,3-dicarbonyl compounds. This reaction proceeds in boiling DMF to give 2-aryl-6-RC(O)-4,7-dihydropyrazolo[1,5-a]pyrimidin-3-carbonitriles in good yields.

Molecular Structure Analysis

The molecular structure of “7-Hydroxy-5-oxo-4,5-dihydropyrazolo[1,5-a]pyrimidine-3-carbonitrile” can be represented by the InChI code: 1S/C7H4N4O/c8-3-5-4-9-11-2-1-6(12)10-7(5)11/h1-2,4H,(H,10,12). The compound has a molecular weight of 176.13 g/mol.

Chemical Reactions Analysis

Pyrazolo[1,5-a]pyrimidines are known to undergo various chemical reactions. For instance, the Biginelli-type reaction of 5-amino-3-arylpyrazole-4-carbonitriles with aldehydes and 1,3-dicarbonyl compounds has been studied in detail.

Physical And Chemical Properties Analysis

The compound has a molecular weight of 176.13 g/mol. Other physical and chemical properties such as solubility, melting point, boiling point, etc., are not mentioned in the search results.

Scientific Research Applications

Antimicrobial Agents

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Anti-tubercular Activity

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Antibacterial Activity

Ethyl 7-hydroxy-5-phenylpyrazolo[1,5-a]pyrimidine-3-carboxylate, a derivative of this compound, has shown excellent antibacterial activity against Gram-positive B. .

Biological and Pharmacological Importance

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Dearomatization

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Monopolar Spindle 1 Inhibitor

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Future Directions

Pyrazolo[1,5-a]pyrimidines, including “7-Hydroxy-5-oxo-4,5-dihydropyrazolo[1,5-a]pyrimidine-3-carbonitrile”, have significant potential in medicinal chemistry due to their diverse biological activities. Future research could focus on exploring their potential applications in drug discovery and development.

Mechanism of Action

Target of Action

Similar compounds such as pyrazolo[1,5-a]pyrimidines have been found to interact with gaba a receptors .

Mode of Action

It can be inferred from related studies that pyrazolo[1,5-a]pyrimidines might interact with their targets via an addition–elimination mechanism .

Biochemical Pathways

Related compounds such as pyrazolo[1,5-a]pyrimidines have been found to modulate the gabaergic system , which plays a crucial role in inhibitory neurotransmission in the central nervous system.

Pharmacokinetics

A related compound was found to have favorable pharmacokinetic profiles .

Result of Action

Related compounds have been found to exhibit antimicrobial activity .

Action Environment

Environmental factors can influence the action, efficacy, and stability of this compound. For instance, the reaction conditions, such as temperature and the presence of certain solvents, can affect the synthesis and reactivity of this compound .